Cas no 97944-38-2 (Pyridine, 3-bromo-5-methyl-4-nitro-, 1-oxide)

Pyridine, 3-bromo-5-methyl-4-nitro-, 1-oxide structure
97944-38-2 structure
Product Name:Pyridine, 3-bromo-5-methyl-4-nitro-, 1-oxide
CAS No:97944-38-2
MF:C6H5BrN2O3
MW:233.019500494003
CID:2820450
Update Time:2023-08-07

Pyridine, 3-bromo-5-methyl-4-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-5-methyl-4-nitro-1-oxidopyridin-1-ium
    • 3-Bromo-5-methyl-4-nitropyridine 1-oxide
    • Pyridine, 3-bromo-5-methyl-4-nitro-, 1-oxide
    • 3-Bromo-5-methyl-4-nitro-1-oxo-1lambda~5~-pyridine
    • Inchi: 1S/C6H5BrN2O3/c1-4-2-8(10)3-5(7)6(4)9(11)12/h2-3H,1H3
    • InChI Key: YBGKYSWNNHYRPT-UHFFFAOYSA-N
    • SMILES: BrC1=C[N+](=CC(C)=C1[N+](=O)[O-])[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 184
  • XLogP3: 0.7
  • Topological Polar Surface Area: 71.3
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